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Compound of Interest

Compound Name: Ethyl 3-phenylglycidate

Cat. No.: B7769710

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of
Ethyl 3-phenylglycidate, a key intermediate in the synthesis of various pharmaceuticals and a
notable component in the flavor and fragrance industry. This document collates available
guantitative data, details relevant experimental protocols for thermodynamic measurements,
and presents logical workflows for its synthesis and property determination.

Core Thermodynamic Data

The following table summarizes the key thermodynamic and physical properties of Ethyl 3-
phenylglycidate gathered from various sources.
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Temperature o -
Property Value °C) Pressure Citation
Vapor Pressure 0.000861 mmHg 23 N/A [1]
0.12 Pa (approx.
(app 24 N/A [2][3]
0.0009 mmHg)
0.002 mmHg
) 25 N/A
(estimated)
Boiling Point 96 °C N/A 0.5 mmHg [31[4]
265-270 °C
N/A 760 mmHg
(decomposes)
Density 1.102 g/mL 25 N/A [21[31[4]
Enthalpy of Data not
T ] N/A N/A

Vaporization available

) Data not
Heat Capacity ) N/A N/A

available

Experimental Protocols

While specific experimental data for the enthalpy of vaporization and heat capacity of Ethyl 3-

phenylglycidate are not readily available in the literature, this section outlines detailed,

generalized methodologies for the determination of key thermodynamic properties, applicable

to this and similar ester compounds.

Determination of Vapor Pressure

1. Ebullioscopic Method

The ebullioscopic method directly measures the boiling point of a liquid at a given pressure.

o Apparatus: An ebulliometer, which consists of a boiling flask, a condenser, a thermometer or

temperature probe, and a pressure control system.

e Procedure:
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o A sample of Ethyl 3-phenylglycidate is placed in the boiling flask.

o The system is evacuated to a specific, stable pressure using a vacuum pump.
o The sample is heated until it boils.

o The temperature of the vapor-liquid equilibrium is precisely measured.

o This process is repeated at various pressures to obtain a set of vapor pressure-
temperature data points.

2. Thermogravimetric Analysis (TGA)
TGA can be used as an indirect method to estimate vapor pressure.
o Apparatus: A thermogravimetric analyzer.

e Procedure:

[e]

A small, precise amount of Ethyl 3-phenylglycidate is placed in the TGA sample pan.

o

The sample is heated at a constant rate under a controlled atmosphere (e.g., nitrogen).

[¢]

The TGA measures the mass loss of the sample as a function of temperature.

[¢]

The rate of mass loss is related to the vapor pressure of the substance, which can be
calculated using appropriate models and calibration with a standard of known vapor
pressure.

Determination of Enthalpy of Vaporization (AHvap)

1. Calorimetry

Direct calorimetric measurement provides the most accurate values for the enthalpy of
vaporization.

o Apparatus: A vaporization calorimeter.

e Procedure:
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o A known mass of Ethyl 3-phenylglycidate is introduced into the calorimeter.

o A measured amount of electrical energy is supplied to the sample to induce vaporization at
a constant temperature and pressure.

o The amount of substance vaporized is determined by mass difference or by condensing
the vapor and measuring its mass.

o The molar enthalpy of vaporization is calculated from the energy input and the amount of
substance vaporized.

2. Calculation from Vapor Pressure Data (Clausius-Clapeyron Equation)

The enthalpy of vaporization can be estimated from vapor pressure data obtained at different
temperatures.

e Procedure:

o Vapor pressure is measured at several different temperatures using a method like the
ebullioscopic method.

o The natural logarithm of the vapor pressure (In P) is plotted against the inverse of the
absolute temperature (1/T).

o According to the Clausius-Clapeyron equation, the slope of this plot is equal to -AHvap/R,
where R is the ideal gas constant.

o The enthalpy of vaporization can be calculated from the slope of the resulting line.

Determination of Heat Capacity (Cp)

1. Differential Scanning Calorimetry (DSC)
DSC is a common technique for measuring the heat capacity of liquids.
o Apparatus: A differential scanning calorimeter.

e Procedure:
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[e]

A baseline is obtained by running the DSC with empty sample and reference pans.

o A known mass of a standard material with a well-characterized heat capacity (e.g.,
sapphire) is placed in the sample pan and heated at a constant rate, and the heat flow is
recorded.

o The experiment is repeated with a known mass of Ethyl 3-phenylglycidate under the
same conditions.

o The heat capacity of the sample is calculated by comparing the heat flow required to raise
its temperature by a certain amount to that of the standard.

Logical Workflows and Pathways
Synthesis of Ethyl 3-phenylglycidate

The Darzens condensation is a common and effective method for the synthesis of glycidic
esters like Ethyl 3-phenylglycidate. The following diagram illustrates the logical workflow of
this synthesis.
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Workflow for the Synthesis of Ethyl 3- i via Darzens C

Reactants

Ethyl Chloroacetate

Reaction & Workup Product

> Mixing of Reactants Slow Addition of Base Darzens Condensation Reaction Quenching Extraction with Drying of Purification
and Solvent at Low (Formation of Glycidic Ester) (e.g., with Water) Organic Solvent Organic Layer (e.g., Distillation)

Benzaldehyde

Reagents & Solvent

Aprotic Solvent
(e.g., Diethyl Ether)

Strong Base
(e.g., Sodium Ethoxide)
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Generalized Workflow for Vapor Pressure Determination

Experimental Setup

Sample Preparation
(Pure Ethyl 3-phenylglycidate)

Apparatus Assembly
(e.g., Ebulliometer)

Measurement Prdcess

Set and Stabilize
System Pressure

i A
Heat Sample to
Boiling Point

l Next Pressure

Record Equilibrium
Temperature

Repeat for Multiple
Pressure Points

All Points Collected
Data Analysis

Compile Temperature-
Pressure Data

Plot In(P) vs. 1/T
(Clausius-Clapeyron Plot)

Determine Thermodynamic
Properties (e.g., AHvap)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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